Cas no 533934-20-2 (Benzene, 1-(1-methylethoxy)-2-(1-propenyl)-)

• Product Name: Benzene, 1-(1-methylethoxy)-2-(1-propenyl)-
• CAS No: 533934-20-2
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 1582317
• PubChem ID: 66896595
• Update Time: 2025-04-21

Benzene, 1-(1-methylethoxy)-2-(1-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-methylethoxy)-2-(1-propenyl)-
• 1-propan-2-yloxy-2-prop-1-enylbenzene
• 533934-20-2
• DTXSID80735989
• 1-[(Propan-2-yl)oxy]-2-(prop-1-en-1-yl)benzene

• Inchi： 1S/C12H16O/c1-4-7-11-8-5-6-9-12(11)13-10(2)3/h4-10H,1-3H3
• InChI Key： MKFDNRRBDDXYFM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=CC)C(C)C

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23